Cas no 2171916-79-1 (5-chloro-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid)

• Product Name: 5-chloro-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid
• CAS No: 2171916-79-1
• MF: C₂₇H₂₃ClN₂O₅
• MW: 490.934926271439
• CID: 6354994
• PubChem ID: 165564005
• Update Time: 2025-10-30

5-chloro-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid
• 5-chloro-2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• 2171916-79-1
• 5-chloro-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• 2171275-37-7
• EN300-1531822
• EN300-1545484
• 5-chloro-2-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• EN300-1532752
• 2171173-86-5

• Inchi： 1S/C27H23ClN2O5/c28-16-9-10-24(22(13-16)26(32)33)30-25(31)15-11-17(12-15)29-27(34)35-14-23-20-7-3-1-5-18(20)19-6-2-4-8-21(19)23/h1-10,13,15,17,23H,11-12,14H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： HHHKKBKUXGQGGY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)O)C=1)NC(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 490.1295495g/mol
• Monoisotopic Mass: 490.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 5-chloro-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid

5-Chloro-2-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic Acid: A Comprehensive Overview

The compound with CAS No. 2171916-79-1, known as 5-chloro-2-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a chloro group, a cyclobutane ring, and a fluorenylmethoxycarbonyl (Fmoc) group. The presence of these functional groups makes it a versatile building block for advanced chemical synthesis and drug development.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) groups in peptide synthesis and protection strategies. The Fmoc group is widely used as a protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. In the context of this compound, the Fmoc group plays a crucial role in stabilizing the amino functionality during synthesis, enabling precise control over the reaction pathways. This has led to its application in the development of bioactive molecules and pharmaceutical agents.

The cyclobutane ring in this compound is another key structural feature that contributes to its unique properties. Cyclobutane rings are known for their strained geometry, which can impart rigidity to molecular structures and influence their reactivity. In this case, the cyclobutane ring is attached to an amide group, creating a rigid framework that may enhance the molecule's stability and bioavailability. Recent research has explored the use of cyclobutane-containing compounds in drug design, particularly in the development of kinase inhibitors and other therapeutic agents.

The chloro group at position 5 of the benzoic acid moiety adds another layer of functionality to this compound. Chlorine substituents are often used in medicinal chemistry to modulate the electronic properties of aromatic rings, which can influence binding affinity and pharmacokinetic profiles. Studies have shown that chlorinated aromatic compounds can exhibit potent anti-inflammatory and antitumor activities, making them valuable candidates for drug discovery.

From a synthetic perspective, this compound represents a challenging yet rewarding target for organic chemists. The construction of such a complex molecule requires a combination of advanced synthetic techniques, including coupling reactions, protection/deprotection strategies, and stereochemical control. Researchers have employed various methodologies to synthesize similar compounds, with particular emphasis on optimizing reaction conditions to achieve high yields and purity.

In terms of applications, 5-chloro-2-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid holds promise in several areas. Its structure suggests potential use as an intermediate in peptide synthesis or as a building block for more complex molecules. Additionally, its unique combination of functional groups makes it an attractive candidate for exploring new chemical reactions and catalytic processes.

Recent advancements in computational chemistry have also provided valuable insights into the properties of this compound. Molecular modeling studies have been conducted to predict its solubility, stability, and interactions with biological targets. These studies are essential for guiding experimental efforts and accelerating the discovery process.

In conclusion, 5-chloro-2-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid is a multifaceted compound with significant potential in chemical synthesis and drug development. Its complex structure and functional groups make it an intriguing target for researchers across various disciplines. As ongoing studies continue to uncover its properties and applications, this compound is poised to play a key role in advancing our understanding of organic chemistry and its practical applications.